Cas no 107398-96-9 (3H-Indazol-3-one, 2,3a,4,5,6,7-hexahydro-2-methyl-)

• Product Name: 3H-Indazol-3-one, 2,3a,4,5,6,7-hexahydro-2-methyl-
• CAS No: 107398-96-9
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 3585620
• Update Time: 2026-04-21

3H-Indazol-3-one, 2,3a,4,5,6,7-hexahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Indazol-3-one, 2,3a,4,5,6,7-hexahydro-2-methyl-

Additional information on 3H-Indazol-3-one, 2,3a,4,5,6,7-hexahydro-2-methyl-

Comprehensive Guide to 3H-Indazol-3-one, 2,3a,4,5,6,7-hexahydro-2-methyl- (CAS No. 107398-96-9): Properties, Applications, and Market Insights

3H-Indazol-3-one, 2,3a,4,5,6,7-hexahydro-2-methyl- (CAS No. 107398-96-9) is a specialized heterocyclic compound with a unique structural framework. This indazole derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential biological activities. The compound's molecular formula is C8H12N2O, and it features a partially hydrogenated indazole core with a methyl substitution at the 2-position, making it particularly interesting for medicinal chemistry applications.

The growing interest in nitrogen-containing heterocycles like 3H-Indazol-3-one derivatives stems from their prevalence in bioactive molecules. Recent studies have shown that compounds with this scaffold exhibit promising interactions with various biological targets, aligning with current research trends in drug discovery and small molecule therapeutics. The hexahydro-2-methyl substitution pattern in this particular derivative offers distinct advantages in terms of molecular flexibility and potential bioavailability.

From a synthetic chemistry perspective, 107398-96-9 serves as a valuable intermediate for constructing more complex molecular architectures. Its fused bicyclic system provides a rigid framework that can be further functionalized, making it attractive for combinatorial chemistry approaches. Researchers have utilized similar hydrogenated indazolone structures as building blocks for libraries of compounds targeting neurological and metabolic disorders.

The physicochemical properties of 2,3a,4,5,6,7-hexahydro-2-methyl-3H-indazol-3-one contribute to its utility in various applications. With moderate polarity resulting from its carbonyl group and secondary amine functionality, the compound demonstrates favorable solubility profiles for many organic solvents while maintaining sufficient aqueous solubility for biological testing. These characteristics make it particularly valuable in medicinal chemistry optimization programs.

In the context of current pharmaceutical trends, this indazolone derivative aligns with the industry's focus on privileged scaffolds for drug development. The partially saturated indazole core offers a balance between aromatic character and conformational flexibility, which is increasingly recognized as important for targeting protein-protein interactions. This has become particularly relevant in the development of targeted therapies for complex diseases.

The commercial availability of CAS 107398-96-9 has facilitated its adoption in various research programs. Suppliers typically provide this compound with high purity levels (>95%), meeting the stringent requirements of pharmaceutical R&D. The market for such specialized heterocyclic building blocks has grown steadily, reflecting the expanding needs of drug discovery pipelines worldwide.

From a safety perspective, proper handling procedures should always be followed when working with 3H-Indazol-3-one derivatives, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory precautions for handling organic compounds apply to 2-methyl-hexahydroindazolone materials.

Recent patent literature reveals growing interest in applications of hexahydroindazolone scaffolds, particularly in areas such as kinase inhibition and GPCR modulation. The specific methyl substitution at the 2-position in 107398-96-9 appears in several patent applications as a key structural feature contributing to desired pharmacological profiles.

Analytical characterization of 3H-Indazol-3-one, 2,3a,4,5,6,7-hexahydro-2-methyl- typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, which are critical parameters for research applications. The hydrogenated indazole structure gives rise to distinctive spectral features that aid in compound verification.

Looking forward, the demand for specialized nitrogen heterocycles like CAS 107398-96-9 is expected to increase, driven by ongoing drug discovery efforts and the exploration of new chemical space. The compound's unique structural features position it as a valuable tool for medicinal chemists working on next-generation therapeutics.

In summary, 3H-Indazol-3-one, 2,3a,4,5,6,7-hexahydro-2-methyl- represents an important building block in modern organic and medicinal chemistry. Its fused bicyclic structure and functional group arrangement offer numerous possibilities for chemical modification and biological evaluation. As research continues to uncover new applications for indazole-based compounds, this particular derivative is likely to maintain its relevance in scientific investigations and industrial applications alike.